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For researchers, scientists, and drug development professionals operating in high-temperature
environments, the selection of a stable and reliable thermocouple is paramount for accurate
and repeatable experimental outcomes. This guide provides a detailed comparison of the high-
temperature stability of two common noble metal thermocouple types: platinum-rhodium and
platinume-iridium alloys.

The longevity and accuracy of thermocouples at elevated temperatures are primarily dictated
by their resistance to drift and decalibration. These phenomena are influenced by factors such
as the composition of the thermocouple alloys, the operating temperature, the surrounding
atmosphere, and the purity of the materials used in their construction, including the ceramic
insulators. This guide synthesizes available experimental data to offer a clear comparison of
platinum-rhodium and platinum-iridium thermocouples, aiding in the selection of the most
appropriate sensor for critical high-temperature applications.

Comparative Analysis of High-Temperature Stability

The stability of a thermocouple is its ability to maintain a consistent thermoelectric output at a
constant temperature over time. Drift, or a gradual change in output, is a key indicator of
instability. The following table summarizes available quantitative data on the drift and stability of
various platinum-rhodium and platinum-iridium thermocouples at high temperatures. It is
important to note that the data is collated from different studies with varying experimental
conditions.
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Mechanisms of Decalibration

The primary mechanisms leading to the decalibration of platinum-based thermocouples at high
temperatures include:

» Oxidation: In oxidizing atmospheres, the constituent metals can form volatile oxides. For
platinum-rhodium thermocouples, the preferential evaporation of rhodium oxide can alter the
alloy composition and, consequently, the thermoelectric output.[5] Iridium is also susceptible
to oxidation at high temperatures, which can affect the stability of platinum-iridium

thermocouples.

o Contamination: Contamination of the thermocouple wires by impurities from the surrounding
environment, particularly from the ceramic protection tubes, is a major source of instability.[1]
Iron from alumina sheaths is a common contaminant that can significantly impact the
thermoelectric properties of both platinum-rhodium and iridium-based thermocouples.
Studies suggest that iridium and iridium-rhodium alloys are less susceptible to iron
contamination compared to platinum-rhodium thermocouples.

o Grain Growth: At high temperatures, the grain structure of the thermocouple wires can
change, leading to mechanical failure and affecting the thermoelectric homogeneity of the
wires.
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e Rhodium Migration: In platinum-rhodium thermocouples, rhodium can migrate from the alloy
leg to the pure platinum leg, especially at the hot junction, leading to a change in the
composition and a corresponding drift in the output.[2]

Experimental Protocols for High-Temperature
Stability Testing

A standardized methodology is crucial for the comparative evaluation of thermocouple stability.
The following protocol is based on the guidelines provided by the EURAMET for long-term drift
testing of noble metal thermocouples.[6]

Objective: To determine the long-term drift and stability of platinum-rhodium and platinum-
iridium thermocouples at a specified high temperature.

Materials and Equipment:

o Test Thermocouples: A statistically significant number of new, unused platinum-rhodium and
platinum-iridium thermocouples of the same type and wire diameter.

o Reference Thermocouple: A calibrated and stable reference thermocouple (e.g., a standard
Type S or R thermocouple with a recent calibration certificate).

o High-Temperature Furnace: A stable, uniform temperature furnace capable of maintaining
the desired test temperature with high precision.

o Data Acquisition System: A high-precision digital multimeter or data logger for recording the
thermocouple outputs.

o Ceramic Protection Tubes: High-purity alumina or other appropriate ceramic tubes to house
the thermocouples.

» Ice Point Reference: A well-maintained ice bath or an electronic ice point reference for the
cold junction.

Procedure:

e |nitial Calibration:
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o Perform an initial calibration of all test thermocouples against the reference thermocouple
at the intended test temperature.

o The calibration should be carried out in the same furnace to be used for the long-term test
to ensure consistency.

o Record the initial electromotive force (EMF) output of each thermocouple.

e High-Temperature Exposure:

o Install the test thermocouples and the reference thermocouple in the high-temperature
furnace, ensuring they are all located within the uniform temperature zone.

o Protect each thermocouple with a high-purity ceramic tube to prevent cross-contamination.

o Bring the furnace to the desired test temperature and maintain it for the duration of the
test. A minimum duration of four months is recommended for long-term stability
assessment.[6]

e Periodic Recalibration:

o Periodically, without removing the thermocouples from the furnace, perform in-situ
recalibrations against the reference thermocouple.

o The frequency of recalibration should be higher at the beginning of the test (e.g., weekly
for the first month) and can be reduced later (e.g., bi-weekly).[6]

o Record the EMF output of each thermocouple at each recalibration interval.
o Data Analysis:

o For each test thermocouple, calculate the drift at each recalibration interval as the change
in EMF output from the initial calibration.

o Convert the EMF drift to a temperature drift using the appropriate thermocouple reference
tables.
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o Plot the temperature drift as a function of time for each thermocouple to visualize the
stability and determine the drift rate.

e Final Calibration and Inspection:

o At the conclusion of the long-term exposure, perform a final calibration of the test
thermocouples.

o Visually inspect the thermocouple wires for any signs of degradation, such as
discoloration, embrittlement, or grain growth.

Visualizing Key Relationships

To better understand the factors influencing thermocouple stability and the experimental
process, the following diagrams are provided.
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Caption: Factors influencing the high-temperature stability of noble metal thermocouples.
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Caption: A typical experimental workflow for assessing the long-term stability of thermocouples.
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Available at: [https://www.benchchem.com/product/b082538#platinum-rhodium-vs-platinum-
iridium-thermocouples-for-high-temperature-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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